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Compound of Interest

Compound Name: Methyl valerate

Cat. No.: B166316

Methyl valerate, a flammable liquid and potential skin sensitizer, requires careful handling to
ensure laboratory safety.[1] Adherence to proper personal protective equipment (PPE)
protocols and operational plans is critical for minimizing risks to researchers and the

environment. This guide provides essential, immediate safety and logistical information for the
handling and disposal of Methyl valerate.

Essential Personal Protective Equipment (PPE)

When handling Methyl valerate, the following PPE is mandatory to prevent exposure and
ensure personal safety.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash-resistant
safety glasses or goggles with
side protection. A face shield
may be appropriate for larger

quantities or splash risks.[2]

Protects against accidental
splashes which could cause

eye irritation.

Hand Protection

Chemical-resistant gloves,
such as butyl-rubber, tested
according to EN 374.[1][3]

Prevents skin contact, which
can lead to allergic skin
reactions.[1] Gloves should be
inspected before use and
disposed of properly after
handling.[3]

Body Protection

Laboratory coat and close-toed
footwear. For larger scale
operations, flame-retardant
and antistatic protective

clothing may be necessary.[2]

[3]

Minimizes skin exposure and

protects against spills.

Respiratory Protection

A NIOSH- or CEN-certified
respirator should be used
when engineering controls
such as fume hoods are
insufficient to maintain low

airborne concentrations.[2][4]

Methyl valerate vapors can be
harmful if inhaled.[3][5]

Operational Plan for Handling Methyl Valerate

A systematic approach to handling Methyl valerate is crucial for safety. The following step-by-

step operational plan outlines the procedures for preparation, use, and disposal.

1. Preparation:

¢ Ventilation: Always handle Methyl valerate in a well-ventilated area, preferably within a

chemical fume hood.[1][5]
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« Ignition Sources: Before handling, ensure the work area is free of heat, sparks, open flames,
and other ignition sources.[1][6] "No smoking" policies must be strictly enforced.[1]

e Equipment: Use only non-sparking tools and explosion-proof electrical equipment.[1][5]
Ensure that containers and receiving equipment are properly grounded and bonded to
prevent static discharge.[1][5]

o PPE: Don the appropriate PPE as specified in the table above.
2. Handling and Use:

» Container Handling: Keep the Methyl valerate container tightly closed when not in use.[1]
Opened containers must be carefully resealed and stored upright to prevent leakage.[3]

o Personal Hygiene: Avoid breathing vapors, mist, or gas.[5] Do not eat, drink, or smoke in
work areas.[1] Wash hands thoroughly after handling.[1]

o Spill Preparedness: Have a spill kit readily available. In case of a small spill, remove all
ignition sources and use an inert absorbent material (e.g., sand, earth) to contain and collect
the spill.[3][7]

3. Disposal Plan:

o Waste Collection: Collect surplus and non-recyclable Methyl valerate in its original container
or a suitable, labeled waste container. Do not mix with other waste.[3][8]

o Container Disposal: Handle uncleaned, empty containers as you would the product itself, as
they may contain flammable residual vapors.[3][5]

o Licensed Disposal: Dispose of the waste material through a licensed disposal company in
accordance with local, state, and federal regulations.[3][8] Do not release into the
environment, as it is harmful to aquatic life.[1]

Physical and Chemical Properties of Methyl Valerate

Understanding the properties of Methyl valerate is key to safe handling and storage.
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Property

Value

Physical State

Liquid[6]

Appearance Colorless[6]

Boiling Point 126 °C / 258.8 °F[6]
Flash Point 29 °C/ 84.2 °F[6]
Specific Gravity 0.890][6]

Vapor Density 4.00[6]

Solubility in Water

Insoluble[6][7]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Methyl valerate,

from initial preparation to final disposal.
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Caption: A workflow diagram for the safe handling of Methyl valerate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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